Cas no 1806491-29-1 (2-Ethoxy-4-ethylbenzo[d]oxazole)

• Product Name: 2-Ethoxy-4-ethylbenzo[d]oxazole
• CAS No: 1806491-29-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 4819813
• Update Time: 2025-10-31

2-Ethoxy-4-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-ethylbenzo[d]oxazole

• Inchi： 1S/C11H13NO2/c1-3-8-6-5-7-9-10(8)12-11(14-9)13-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： NNKVFLOXXHGENI-UHFFFAOYSA-N
• SMILES： O1C(=NC2=C1C=CC=C2CC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 3.2
• Topological Polar Surface Area: 35.3

Additional information on 2-Ethoxy-4-ethylbenzo[d]oxazole

Exploring the Properties and Applications of 2-Ethoxy-4-ethylbenzo[d]oxazole (CAS No. 1806491-29-1)

In the realm of organic chemistry, 2-Ethoxy-4-ethylbenzo[d]oxazole (CAS No. 1806491-29-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its benzo[d]oxazole core substituted with ethoxy and ethyl groups, serves as a pivotal intermediate in pharmaceutical and material science research. Its molecular formula, C₁₁H₁₃NO₂, and distinct functional groups make it a subject of interest for researchers exploring heterocyclic compounds and their potential in drug discovery.

The growing demand for bioactive molecules and functional materials has propelled the study of 2-Ethoxy-4-ethylbenzo[d]oxazole. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as researchers seek eco-friendly methods to produce such compounds. Questions like "What are the synthetic routes for 2-Ethoxy-4-ethylbenzo[d]oxazole?" or "How does its structure influence its reactivity?" are commonly searched in academic and industrial circles, reflecting the compound's importance.

One of the standout features of CAS No. 1806491-29-1 is its potential in pharmaceutical intermediates. The benzo[d]oxazole scaffold is known for its presence in molecules with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased interest in optimizing its synthesis for scalable production. Additionally, its application in organic electronics, particularly in the development of OLED materials, underscores its versatility beyond traditional chemistry.

From a structural perspective, the ethoxy and ethyl substituents on the benzo[d]oxazole ring influence the compound's electronic and steric properties. This makes it a valuable candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Researchers often investigate how slight modifications to its structure can enhance its bioavailability or binding affinity to target proteins, addressing queries like "What are the latest advancements in benzo[d]oxazole derivatives?".

In the context of industrial applications, 2-Ethoxy-4-ethylbenzo[d]oxazole is also explored for its role in catalysis and polymer chemistry. Its ability to act as a ligand or building block in metal-organic frameworks (MOFs) has opened new avenues in material science. This aligns with the broader trend of integrating organic compounds into advanced materials for energy storage and sensors.

As the scientific community continues to unravel the potential of CAS No. 1806491-29-1, its relevance in cutting-edge research remains undeniable. Whether in drug development, material innovation, or sustainable chemistry, this compound exemplifies the intersection of molecular design and practical utility. For those delving into its study, understanding its synthetic pathways, physicochemical properties, and emerging applications is essential to harnessing its full potential.